Cas no 195985-15-0 (1H-1,4-Benzodiazepine-8-methanol,2,3,4,5-tetrahydro-)

• Product Name: 1H-1,4-Benzodiazepine-8-methanol,2,3,4,5-tetrahydro-
• CAS No: 195985-15-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 116860
• PubChem ID: 19369369
• Update Time: 2025-04-18

1H-1,4-Benzodiazepine-8-methanol,2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepine-8-methanol,2,3,4,5-tetrahydro-
• 8-HYDROXYMETHYL-2,3,4,5-TETRAHYDRO-1H-BENZO[E][1,4]DIAZEPIN
• 8-Hydroxymethyl-2,3,4,5-tetrahydro-1H-
• A813829
• AG-E-43223
• CTK4E1886
• FT-0691353
• KB-46841
• SureCN6616742
• 1H-1,4-Benzodiazepine-8-methanol, 2,3,4,5-tetrahydro-
• 2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-8-ylmethanol
• 195985-15-0
• DTXSID20598434
• 3,5,5-TRIMETHYLHEXYLACETATE
• SCHEMBL6616742
• (2,3,4,5-Tetrahydro-1H-1,4-benzodiazepin-8-yl)methanol
• AKOS006345044

• Inchi： 1S/C10H14N2O/c13-7-8-1-2-9-6-11-3-4-12-10(9)5-8/h1-2,5,11-13H,3-4,6-7H2
• InChI Key： YSXYEWMLRICGIF-UHFFFAOYSA-N
• SMILES： OCC1C=CC2CNCCNC=2C=1

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2

Experimental Properties

• Density: 1.114
• Boiling Point: 374.9°Cat760mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.558
• PSA: 44.29
• LogP: 1.16080